N-(4-(1,4-dioxa-8-azaspiro[4.5]decane-8-carbonyl)-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)benzo[d][1,3]dioxole-5-carboxamide

• IUPAC Name: N-[4-(1,4-dioxa-8-azaspiro[4.5]decane-8-carbonyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C23H25N3O6S/c27-20(14-4-5-16-17(12-14)30-13-29-16)25-22-24-19-15(2-1-3-18(19)33-22)21(28)26-8-6-23(7-9-26)31-10-11-32-23/h4-5,12,15H,1-3,6-11,13H2,(H,24,25,27)
• InChI Key: RAHVNTSGZYTECJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=C(C1)SC(=N2)NC(=O)C3=CC4=C(C=C3)OCO4)C(=O)N5CCC6(CC5)OCCO6
• Molecular Formula: C23H25N3O6S
• Molecular Weight: 471.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and structural elements, including a 1,4-dioxa-8-azaspiro[4.5]decane moiety, a tetrahydrobenzo[d]thiazole moiety, and a benzo[d][1,3]dioxole moiety.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple ring structures and functional groups.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the various functional groups present in its structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and the functional groups present.

Scientific Research Applications

Fungicidal Activity

. This suggests that F2422-0661 could be developed into a novel class of fungicides, potentially offering a new mechanism of action against fungal pathogens in agriculture.

Organic Synthesis

F2422-0661 can serve as a precursor in the synthesis of complex organic molecules. .

Mechanism of Action

Without specific studies or data on this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety measures. Based on its structure, it could potentially cause skin and eye irritation, and respiratory irritation.

Future Directions

The potential applications and future directions for this compound would depend on its physical and chemical properties, as well as its biological activity. Further studies would be needed to explore these aspects.